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Compound of Interest

Compound Name: Methyl hept-2-ynoate

Cat. No.: B096303

CAS Number: 18937-78-5

This technical guide provides an in-depth overview of methyl hept-2-ynoate, a valuable
chemical intermediate in various scientific and industrial applications. Aimed at researchers,
scientists, and professionals in drug development, this document details the compound's

physicochemical properties, spectroscopic data, synthesis protocols, and its role in organic
synthesis.

Physicochemical and Spectroscopic Data

Methyl hept-2-ynoate is a colorless liquid with a characteristic fruity odor.[1] Its key physical
and chemical properties are summarized in the table below, providing a comprehensive dataset
for laboratory and research applications.
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Property Value Unit Reference
CAS Number 18937-78-5 [11[2][3][4]

Molecular Formula CsH1202 [1112]14]

Molecular Weight 140.18 g/mol [1112]14]
Boiling Point 205.1 °C at 760 mmHg [1]

Density 0.951 g/cm3 [1]
Refractive Index 1.44 [1]

Flash Point 76.9 °C [1]

Vapor Pressure 0.255 mmHg at 25°C [1]

EINECS Number 242-689-2 [1]

1S/C8H1202/c1-3-4-
InChl 5-6-7-8(9)10-2/h3-
5H2,1-2H3

IATZLNCRIUXJM-
InChlKey [3]
UHFFFAOYSA-N

SMILES 0O=C(OC)C#CCCCC  [3]

Table 1: Physicochemical Properties of Methyl Hept-2-ynoate

Spectroscopic data is crucial for the identification and characterization of methyl hept-2-
ynoate. The following table summarizes its 13C NMR spectral data.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.lookchem.com/casno18937-78-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7140338.htm
https://cymitquimica.com/cas/18937-78-5/
https://orgspectroscopyint.blogspot.com/2015/08/methyl-hept-2-ynoate.html
https://www.lookchem.com/casno18937-78-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7140338.htm
https://orgspectroscopyint.blogspot.com/2015/08/methyl-hept-2-ynoate.html
https://www.lookchem.com/casno18937-78-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7140338.htm
https://orgspectroscopyint.blogspot.com/2015/08/methyl-hept-2-ynoate.html
https://www.lookchem.com/casno18937-78-5.html
https://www.lookchem.com/casno18937-78-5.html
https://www.lookchem.com/casno18937-78-5.html
https://www.lookchem.com/casno18937-78-5.html
https://www.lookchem.com/casno18937-78-5.html
https://www.lookchem.com/casno18937-78-5.html
https://cymitquimica.com/cas/18937-78-5/
https://cymitquimica.com/cas/18937-78-5/
https://www.benchchem.com/product/b096303?utm_src=pdf-body
https://www.benchchem.com/product/b096303?utm_src=pdf-body
https://www.benchchem.com/product/b096303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Atom No. Multiplicity Measured Shift (ppm)
1 Q 13.2827

2 T 21.7583

3 T 29.3895

4 T 18.1607

5 S 89.6483

6 S 72.7053

7 Q 52.3279

8 S 154.0880

Table 2: 13C NMR Spectral Data of Methyl Hept-2-ynoate[4]

Synthesis and Experimental Protocols

Methyl hept-2-ynoate serves as a key building block in organic synthesis.[1] One common
method for its synthesis is the esterification of hept-2-ynoic acid with methanol. A general
experimental protocol is outlined below.

Protocol: Esterification of Hept-2-ynoic Acid

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve hept-2-ynoic acid in an excess of methanol.

o Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic
acid.

» Reaction: Heat the mixture to reflux and maintain the temperature for several hours. The
reaction progress can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the
acid catalyst with a mild base, such as a saturated sodium bicarbonate solution.

o Extraction: Extract the product into an organic solvent, such as diethyl ether or ethyl acetate.
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 Purification: Wash the organic layer with brine, dry it over an anhydrous salt like sodium
sulfate, and concentrate it under reduced pressure. The crude product can be further purified
by vacuum distillation to yield pure methyl hept-2-ynoate.

This synthetic pathway is a standard procedure for ester formation and can be adapted based
on laboratory-specific conditions and available starting materials.

Hept-2-ynoic Acid
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Figure 1: Synthesis of Methyl Hept-2-ynoate via Esterification.
Applications in Research and Development
Methyl hept-2-ynoate is a versatile intermediate with applications in various fields:

» Pharmaceutical Synthesis: It is utilized as a chemical intermediate in the synthesis of
pharmaceuticals, contributing to the development of new therapeutic agents.[1]

e Organic Synthesis: This compound serves as a fundamental building block for creating a
wide range of more complex organic molecules.[1][3]

» Flavor and Fragrance Industry: Due to its fruity aroma, it is employed as a flavoring agent in
foods and beverages and is also used in the production of artificial flavors and fragrances.[1]
[3] The U.S. Food and Drug Administration (FDA) has approved its use as a food additive.[1]
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The reactivity of the alkyne and ester functional groups allows for a variety of chemical
transformations, making it a valuable tool for synthetic chemists.
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Figure 2: Key Application Areas of Methyl Hept-2-ynoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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